Cas no 185546-54-7 (2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)-)

• Product Name: 2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)-
• CAS No: 185546-54-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 114586
• PubChem ID: 17749896
• Update Time: 2025-04-18

2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,octahydro-, (3aS,7aS)-
• (3aS)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione
• octahydro-benzoimidazole-2-thione
• trans-2-Mercapto-4,5,6,7,8,9-hexahydrobenzimidazol
• (S,S)-OCTAHYDRO-BENZOIMIDAZOLE-2-THIONE
• (3aS)-Octahydro-2H-benzimidazole-2-thione
• DTXSID40590056
• 185546-54-7

• Inchi： 1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6?/m0/s1
• InChI Key： INYFNNKRGLROQV-ZBHICJROSA-N
• SMILES： S=C1N[C@H]2CCCCC2N1

Computed Properties

• Exact Mass: 156.07200
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.15000
• LogP: 1.43290